Cas no 331651-90-2 (2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)-)
331651-90-2 structure
Product Name:2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)-
CAS No:331651-90-2
MF:C17H11NO3
MW:277.274144411087
CID:1455347
Update Time:2024-08-25
2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)-
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- Inchi: 1S/C17H11NO3/c18-10-14-8-13-6-7-15(9-16(13)21-17(14)19)20-11-12-4-2-1-3-5-12/h1-9H,11H2
- InChI Key: ZEKACIVJKORAGT-UHFFFAOYSA-N
- SMILES: C1(=O)OC2=CC(OCC3=CC=CC=C3)=CC=C2C=C1C#N
Computed Properties
- Exact Mass: 277.07393
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 487.0±45.0 °C(Predicted)
- PSA: 59.32
2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
331651-90-2 (2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)-) Related Products
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